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Compound of Interest

Compound Name: Aluminum calcium silicate

Cat. No.: B073308

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Aluminum Calcium Silicate, a compound common in various
industrial and pharmaceutical applications. Adherence to these procedural steps will help
mitigate risks and ensure safe operational and disposal practices.

While generally considered a material of low toxicity, Aluminum Calcium Silicate in powdered
form presents hazards primarily through inhalation of airborne dust, which can lead to
respiratory irritation.[1] Some forms of this compound may also contain small amounts of
crystalline silica (quartz), a known carcinogen, making strict adherence to safety protocols
critical.[2][3] Direct contact with the powder can also cause mild skin or eye irritation.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense

The appropriate selection and use of PPE are crucial to minimize exposure. The following table
summarizes the recommended equipment for handling Aluminum Calcium Silicate in a
laboratory setting.
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) _ Standard/Specif
Protection Type  Equipment o Purpose Source(s)
ication
To protect
against
inhalation of fine
NIOSH/MSHA or  dust particles. A
N95 masks or a
) European full-face
Respiratory full-face ] ] [1][4]15]
] Standard EN 136  respirator is
respirator .
approved recommended if
exposure limits
are exceeded or
irritation occurs.
Safety goggles Conforming to To protect eyes
Eye/Face with side-shields EN 166 (EU) or from airborne [1][2][4]
or a face shield NIOSH (US) particles.
To prevent direct
Chemical )
] skin contact and
impermeable )
EN 374 potential
gloves (e.g., o S
Hand (minimum irritation. Gloves [11[4115]
Natural rubber, )
o requirement) should be
Nitrile rubber, )
inspected before
Neoprene, PVC)
use.
Long-sleeved To prevent skin
Body clothing or lab N/A contact with the [1][5]

coat

powder.

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls:

o Ventilation: Always handle Aluminum Calcium Silicate in a well-ventilated area. Use a local
exhaust ventilation (LEV) system to capture airborne dust at the source.[1]
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e Enclosed Systems: For transferring powdered material, utilize closed systems whenever
possible to minimize dust generation.[1]

» Wet Handling: If feasible, use wet handling techniques to suppress dust.[1]

2. Safe Handling Practices:

o Obtain and review the Safety Data Sheet (SDS) for the specific Aluminum Calcium Silicate
product before use.[1]

» Avoid creating dust.[2][4]

e Avoid contact with skin, eyes, and clothing.[2][5]

e Do not ingest or inhale the powder.[2][5]

e Wash hands thoroughly with soap and water after handling.[3]

3. Storage:

o Keep containers tightly closed.[5]

» Store in a dry, cool, and well-ventilated place.[2]

Keep the product away from heat and sources of ignition.[2]

Emergency Procedures: First Aid and Accidental
Release

Immediate and appropriate responses to exposure or spills are critical.

First-Aid Measures
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Exposure Route Immediate Action Source(s)

Move the affected person to
fresh air immediately. If

Inhalation breathing is difficult or [1103114]
symptoms like coughing

persist, seek medical attention.

Wash the affected area
thoroughly with soap and

Skin Contact water. Remove contaminated [11[31[5]
clothing. If irritation or dryness

occurs, seek medical attention.

Rinse eyes immediately with
plenty of water for at least 15
minutes, also under the
Eye Contact ) o [1112][31[5]
eyelids. Have the victim "roll"
their eyes. Seek medical

attention if irritation persists.

Rinse the mouth with water. Do
Ingestion not induce vomiting. Seek [3B1141[5]

immediate medical attention.

Accidental Release Plan: Handling a Spill

In the event of a spill, a clear and practiced procedure is essential to ensure safety and prevent
environmental contamination. The following workflow outlines the necessary steps.
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1. Immediate Actions
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from immediate area
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Ventilation

Remove Ignition
Sources

T
]
Frepare for cleanup

2. Containment & Cleanup

Don Appropriate PPE
(Respirator, Goggles, Gloves)

pproach cautiously

Contain the Spill

revent spreading

Clean Up Spill

Use methods to
hvoid dust (e.g., sweep gently)

igposal

Collect Waste in
Sealed Container

Label Container
as Hazardous Waste

Dispose According to
Local Regulations

Click to download full resolution via product page

Workflow for handling an Aluminum Calcium Silicate spill.
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Spill Cleanup Method:

Ensure adequate ventilation and wear the appropriate PPE.[2][4]

Gently sweep or shovel the spilled material into a suitable, labeled container for disposal.[2]

[5]

Avoid actions that generate dust.[2][4]

After cleanup, rinse the area if appropriate, containing the rinsate for proper disposal.[3]

Disposal Plan: Responsible Waste Management

Proper disposal is a critical final step in the chemical handling lifecycle.

o Waste Characterization: The waste material must be characterized to determine if it is
hazardous according to local, state, and federal regulations.

o Disposal Method: The preferred method is to offer surplus and non-recyclable solutions to a
licensed chemical destruction or disposal company.[4][6]

o Environmental Protection: Do not allow the material or its containers to contaminate water,
foodstuffs, or soil.[1][4] Do not discharge into sewer systems.[4]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, they can be punctured to render them unusable and
disposed of in a sanitary landfill if regulations permit.[4]

Always consult with your institution's Environmental Health and Safety (EHS) department to
ensure compliance with all applicable waste disposal regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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